N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-[4-(2-phenylpropan-2-yl)phenoxy]acetamide
• InChI: InChI=1S/C24H24ClNO2/c1-17-15-20(25)11-14-22(17)26-23(27)16-28-21-12-9-19(10-13-21)24(2,3)18-7-5-4-6-8-18/h4-15H,16H2,1-3H3,(H,26,27)
• InChI Key: YQUMQBKDQATKRN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)COC2=CC=C(C=C2)C(C)(C)C3=CC=CC=C3
• Molecular Formula: C24H24ClNO2
• Molecular Weight: 393.9 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide, also known as GW501516, is a synthetic compound that is classified as a PPARδ (peroxisome proliferator-activated receptor delta) agonist. It was first discovered in the 1990s as a potential treatment for metabolic disorders such as obesity and diabetes. However, it has gained popularity in recent years as a performance-enhancing drug among athletes due to its ability to increase endurance and stamina.

Mechanism of Action

N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide works by activating the PPARδ receptor, which plays a key role in regulating lipid and glucose metabolism. By activating this receptor, N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide increases the expression of genes involved in fatty acid oxidation and energy metabolism, leading to increased endurance and reduced fat accumulation.
Biochemical and physiological effects:
N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been shown to have a number of biochemical and physiological effects, including increased endurance, improved glucose uptake and insulin sensitivity, and reduced inflammation. It has also been shown to increase the expression of genes involved in fatty acid oxidation and energy metabolism, leading to reduced fat accumulation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide in lab experiments is its ability to increase endurance and stamina, which can be useful in a variety of research settings. However, there are also some limitations to its use, including potential side effects and the need for careful dosing and monitoring.

Future Directions

There are a number of potential future directions for research on N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide, including further studies on its therapeutic potential for metabolic disorders, as well as investigations into its potential as a performance-enhancing drug. Additionally, there is a need for further research on the safety and potential side effects of N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide, as well as the development of more effective dosing and monitoring protocols.

Scientific Research Applications

N-(4-chloro-2-methylphenyl)-2-[4-(1-methyl-1-phenylethyl)phenoxy]acetamide has been extensively studied for its potential therapeutic applications in the treatment of metabolic disorders, including obesity, type 2 diabetes, and dyslipidemia. It has been shown to improve glucose uptake and insulin sensitivity in animal models, as well as increase fatty acid oxidation and reduce inflammation.